Cas no 1448166-05-9 (Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate)

Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate is a pyrimidine-based compound featuring a piperazine-carboxylate moiety and a 2,4-dichlorobenzylamino substituent. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The presence of multiple chlorine atoms enhances reactivity in substitution reactions, while the piperazine ring contributes to solubility and binding affinity in target interactions. Its well-defined molecular architecture allows for precise modifications, making it valuable in medicinal chemistry research. The compound is typically handled under controlled conditions due to its reactive functional groups. Suitable for further derivatization, it serves as a versatile scaffold in drug discovery and specialty chemical applications.
Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate structure
1448166-05-9 structure
Product Name:Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate
CAS No:1448166-05-9
MF:C18H20Cl3N5O2
MW:444.742700576782
CID:4817781
Update Time:2025-06-25

Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate
    • Inchi: 1S/C18H20Cl3N5O2/c1-2-28-18(27)26-7-5-25(6-8-26)17-23-15(21)10-16(24-17)22-11-12-3-4-13(19)9-14(12)20/h3-4,9-10H,2,5-8,11H2,1H3,(H,22,23,24)
    • InChI Key: VIZZSNHLHUUUDW-UHFFFAOYSA-N
    • SMILES: ClC1C=C(NCC2C=CC(=CC=2Cl)Cl)N=C(N=1)N1CCN(C(=O)OCC)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 510
  • XLogP3: 4.7
  • Topological Polar Surface Area: 70.6

Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM505405-1g
Ethyl4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate
1448166-05-9 97%
1g
$474 2023-02-02
Alichem
A089005552-1g
Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate
1448166-05-9 97%
1g
524.16 USD 2021-06-01

Additional information on Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate

Research Brief on Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate (CAS: 1448166-05-9)

Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate (CAS: 1448166-05-9) is a novel pyrimidine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anticancer activity. Recent studies have explored its synthesis, biochemical properties, and pharmacological effects, positioning it as a promising candidate for further drug development.

The synthesis of Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate involves a multi-step process, starting with the condensation of 2,4-dichlorobenzylamine with 4,6-dichloropyrimidine, followed by piperazine incorporation and esterification. The compound's structure has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry. Its purity and stability under various conditions have also been rigorously evaluated, ensuring its suitability for further biological testing.

Recent in vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several protein kinases, including those implicated in cancer cell proliferation and survival. Mechanistic studies suggest that it binds competitively to the ATP-binding site of these kinases, thereby disrupting their catalytic activity. Preliminary cytotoxicity assays have shown promising results against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings highlight its potential as a lead compound for the development of targeted kinase inhibitors.

In addition to its kinase inhibitory properties, Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate has also been evaluated for its pharmacokinetic profile. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate moderate oral bioavailability and favorable metabolic stability in preclinical models. However, further optimization may be required to enhance its solubility and reduce potential off-target effects. These studies are critical for advancing the compound into more advanced stages of drug development.

The therapeutic potential of this compound extends beyond oncology. Recent exploratory research has investigated its effects on inflammatory pathways, suggesting possible applications in autoimmune and inflammatory diseases. Its ability to modulate key signaling molecules in immune cells opens new avenues for multidisciplinary research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully elucidate its mechanisms of action and therapeutic scope.

In conclusion, Ethyl 4-(4-chloro-6-((2,4-dichlorobenzyl)amino)pyrimidin-2-yl)piperazine-1-carboxylate (CAS: 1448166-05-9) represents a promising scaffold for the development of novel therapeutics. Its dual potential in oncology and immunology underscores the importance of continued research. Future studies should focus on optimizing its pharmacological properties, conducting in vivo efficacy and safety evaluations, and exploring its potential in combination therapies. This compound exemplifies the innovative strides being made in chemical biology and drug discovery.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.